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Compound of Interest

Compound Name: AEBSF hydrochloride

Cat. No.: B1664387

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

4-(2-Aminoethyl)benzenesulfonyl fluoride hydrochloride, commonly known as AEBSF HCI, is a
water-soluble, irreversible inhibitor of serine proteases. It serves as a critical tool in cell culture
applications to prevent the degradation of proteins of interest by endogenous proteases. Its
lower toxicity and higher stability in aqueous solutions compared to other serine protease
inhibitors like PMSF make it a preferred choice for a wide range of applications in research and
drug development.[1][2][3][4]

Mechanism of Action

AEBSF hydrochloride acts by covalently modifying the active site serine residue of serine
proteases, such as trypsin, chymotrypsin, plasmin, thrombin, and kallikrein.[2][3][5] This
modification is achieved through the sulfonyl fluoride group of AEBSF, which reacts with the
hydroxyl group of the serine residue, forming a stable sulfonyl-enzyme complex. This covalent
linkage irreversibly inactivates the protease, thereby preventing the proteolysis of target
proteins.
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Experimental Workflow: Cell Lysis with AEBSF
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(30 min)

Centrifuge
(14,000 x g, 15 min, 4°C)
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(Protein Extract)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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prevent-proteolysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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